Cas no 300679-76-9 (1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole
• CAS No: 300679-76-9
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• CID: 4644261
• Update Time: 2025-06-25

1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C19H23N3O/c1-2-3-5-14-19(23-15-16-10-6-4-7-11-16)22-18-13-9-8-12-17(18)20-21-22/h4,6-13,19H,2-3,5,14-15H2,1H3
• InChI Key： YUZYSBPDOOMQPN-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)CCCCC)C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole

1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole (CAS No. 300679-76-9): An Overview of Its Synthesis, Properties, and Applications

1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole (CAS No. 300679-76-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a benzotriazole moiety with a benzyloxy-substituted hexyl chain. The combination of these functional groups imparts a range of chemical and physical properties that make it valuable for various applications.

Synthesis and Structural Characteristics

The synthesis of 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole typically involves the reaction of 1-benzyloxyhexylamine with 1H-1,2,3-benzotriazole in the presence of an appropriate coupling agent. This process is well-documented in the literature and has been optimized to achieve high yields and purity. The benzotriazole ring is known for its stability and reactivity, making it a useful building block in the synthesis of more complex molecules.

The benzyloxy group in the compound provides additional functionality and can be used to fine-tune the solubility and reactivity of the molecule. The hexyl chain adds flexibility and can influence the compound's interactions with other molecules or surfaces. These structural features make 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole a valuable intermediate in the synthesis of pharmaceuticals, materials, and other advanced chemicals.

Physical and Chemical Properties

1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The benzotriazole moiety in the compound is known for its ability to form stable complexes with metal ions, which can be exploited in various applications such as corrosion inhibition and metal chelation. The benzyloxy group can also participate in hydrogen bonding interactions, which can influence the compound's solubility and reactivity in different media.

Applications in Medicinal Chemistry

In medicinal chemistry, 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole has been explored as a potential lead compound for drug development. Recent studies have shown that derivatives of this compound exhibit promising biological activities against various targets. For example, some derivatives have been found to have potent anti-inflammatory properties due to their ability to inhibit specific enzymes involved in inflammatory pathways.

Additionally, the benzotriazole moiety has been shown to enhance the binding affinity of molecules to certain protein targets. This property makes it useful in the design of inhibitors for enzymes such as proteases and kinases. The flexibility provided by the hexyl chain allows for fine-tuning of these interactions to optimize potency and selectivity.

Applications in Materials Science

In materials science, 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole has found applications as a functional additive in polymer formulations. The benzotriazole group can act as a UV absorber or stabilizer, protecting polymers from degradation caused by exposure to ultraviolet light. This property is particularly useful in applications such as coatings, adhesives, and plastics used in outdoor environments.

The benzyloxy group can also enhance the compatibility of the compound with different polymer matrices, improving its dispersion and overall performance. This makes it a valuable additive for improving the durability and longevity of polymer-based materials.

Safety Considerations

Safety is a critical consideration when handling any chemical compound. While 1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Appropriate personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The compound should be stored in a well-ventilated area away from incompatible materials such as strong oxidizers or acids. In case of accidental exposure or spillage, standard emergency procedures should be followed to minimize any potential risks.

Conclusion

1-[1-(Benzyloxy)hexyl]-1H-1,2,3-benzotriazole (CAS No. 300679-76-9) is a multifunctional organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure combines a stable benzotriazole ring with a flexible benzyloxy-substituted hexyl chain, providing it with valuable chemical and physical properties. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in various scientific fields.